Cas no 1518802-80-6 (1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol)

• Product Name: 1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol
• CAS No: 1518802-80-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5272943
• Update Time: 2025-05-28

1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[4-(aminomethyl)oxan-4-yl]butan-1-ol
• 1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol

• Inchi： 1S/C10H21NO2/c1-2-3-9(12)10(8-11)4-6-13-7-5-10/h9,12H,2-8,11H2,1H3
• InChI Key： SAVPLFKDZIGUAX-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(CC1)C(CCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5

Additional information on 1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol

Comprehensive Overview of 1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol (CAS No. 1518802-80-6)

1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol (CAS No. 1518802-80-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework, combining an oxane ring with an aminomethyl group and a butanol side chain. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The compound's CAS number 1518802-80-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such structurally complex intermediates. Scientists are increasingly exploring its potential in peptide mimetics and small-molecule therapeutics, aligning with the growing demand for targeted therapies in oncology and neurology.

One of the most frequently searched questions about 1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol revolves around its synthetic routes and purity optimization. Advanced techniques like HPLC purification and catalytic hydrogenation are often employed to achieve high yields. The compound's chiral centers also make it a subject of interest for asymmetric synthesis studies, a hot topic in modern organic chemistry.

From an industrial perspective, the demand for custom synthesis of 1518802-80-6 has risen due to its applications in high-value pharmaceuticals. Companies specializing in contract research organizations (CROs) frequently list this compound in their catalogs, catering to the needs of biotech startups and academic labs. Its stability under various pH conditions makes it suitable for formulation development, another area of intense research activity.

Environmental considerations are also shaping the discourse around 1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol. Researchers are investigating biodegradable derivatives and solvent-free synthesis methods to align with sustainability goals. This aligns with the broader industry shift toward green chemistry principles, a topic generating substantial engagement in scientific forums and search queries.

Analytical characterization of CAS 1518802-80-6 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography for structural confirmation. The compound's logP value and hydrogen bonding capacity are frequently analyzed to predict its ADME properties—a crucial consideration in preclinical development stages. These technical aspects consistently rank high in search engine queries from chemistry professionals.

Emerging applications in material science have further expanded the relevance of this compound. Its molecular architecture shows promise for designing functional polymers with tailored properties. The oxane-amine moiety particularly interests researchers working on smart coatings and drug delivery systems, reflecting the interdisciplinary nature of contemporary chemical research.

Quality control standards for 1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol production emphasize ICH guidelines, with particular focus on residual solvent analysis and heavy metal limits. These protocols ensure compliance with global regulatory requirements for pharmaceutical intermediates. Such quality considerations dominate professional discussions in GMP manufacturing circles and related search trends.

The compound's structure-activity relationships (SAR) continue to be explored through computational chemistry approaches. Molecular docking studies utilizing AI algorithms help predict potential biological targets, making 1518802-80-6 a case study in rational drug design methodologies. This intersection of cheminformatics and experimental chemistry represents a cutting-edge area of investigation.

Supply chain dynamics for CAS 1518802-80-6 reflect the growing importance of geographic diversification in chemical sourcing. Recent disruptions have prompted increased interest in localized production strategies and inventory optimization—topics frequently searched by procurement specialists in the chemical industry.

In academic settings, 1-[4-(Aminomethyl)oxan-4-yl]butan-1-ol serves as an advanced teaching example for retrosynthetic analysis and protecting group strategies. Its multifaceted reactivity provides excellent pedagogical value for graduate-level organic chemistry courses, contributing to its presence in educational resource searches.

Future research directions likely to shape the 1518802-80-6 landscape include continuous flow chemistry applications and photocatalytic modifications. These innovative approaches address the dual challenges of process intensification and reaction selectivity—key concerns reflected in current literature citations and patent filings.